81098-60-4

Cisapride

In Stock

• CAS RN:
• 81098-60-4

• Formula:
• C23H29ClFN3O4

• InChI:
• InChI=1S/C23H29ClFN3O4/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22+/m0/s1

• InChIKey:
• DCSUBABJRXZOMT-IRLDBZIGSA-N

• 5-HT4 receptor agonist (EC50 = 140 nM). Potent human ether-a-go-go-related gene (hERG) channel blocker (IC50 = 9.4 nM). Gastrokinetic agent, increases intestinal motility.
  Cisapride is an agonist of serotonin (5-HT) receptor subtype 5-HT4 (IC50 = 0.483 μM in COS-7 cells expressing the human receptor). It induces relaxation of precontracted isolated rat esophageal thoracic muscularis mucosae preparations (EC50 = 102.33 nM). Cisapride (0.5 mg/kg) increases the rate of gastric emptying in rats. It is also a human ether-a-go-go related gene (hERG) channel blocker that binds to hERG channels with an IC50 value of less than 1 μM in a fluorescence polarization assay. Formulations containing cisapride have previously been used in the treatment of nocturnal heartburn associated with gastroesophageal reflux disease.
  The serotonin type 4 (5-HT4) receptor agonists are potent prok...

Alimix

• CAS RN:
• 260779-88-2; 81098-60-4

• Formula:
• C23H31ClFN3O5

• InChI:
• InChI=1S/C23H29ClFN3O4.H2O/c1-30-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(14-22(20)31-2)9-3-11-32-16-6-4-15(25)5-7-16;/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29);1H2/t20-,22+;/m0./s1

• InChIKey:
• QBYYXIDJOFZORM-IKGOIYPNSA-N

• Alimix is a useful research compound. Its molecular formula is C23H31ClFN3O5 and its molecular weight is 483.97. The purity is usually 95%.